Cas no 2649080-33-9 (2-(2-Isocyanatoethyl)-1,3-dimethoxybenzene)

• Product Name: 2-(2-Isocyanatoethyl)-1,3-dimethoxybenzene
• CAS No: 2649080-33-9
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 5853601
• PubChem ID: 165635075
• Update Time: 2025-07-01

2-(2-Isocyanatoethyl)-1,3-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-(2-isocyanatoethyl)-1,3-dimethoxybenzene
• 2649080-33-9
• EN300-2001357
• 2-(2-Isocyanatoethyl)-1,3-dimethoxybenzene

• Inchi： 1S/C11H13NO3/c1-14-10-4-3-5-11(15-2)9(10)6-7-12-8-13/h3-5H,6-7H2,1-2H3
• InChI Key： XHJSCTFYYLWQEX-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=C(C=1CCN=C=O)OC

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 47.9Ų

Additional information on 2-(2-Isocyanatoethyl)-1,3-dimethoxybenzene

Comprehensive Overview of 2-(2-Isocyanatoethyl)-1,3-dimethoxybenzene (CAS No. 2649080-33-9)

2-(2-Isocyanatoethyl)-1,3-dimethoxybenzene (CAS No. 2649080-33-9) is a specialized organic compound that has garnered significant attention in the fields of polymer chemistry and material science. This compound, characterized by its unique isocyanate functional group and dimethoxybenzene backbone, serves as a versatile building block for synthesizing advanced materials. Its molecular structure, which combines reactivity with aromatic stability, makes it invaluable for applications ranging from coatings to adhesives. Researchers and industry professionals are increasingly exploring its potential due to its ability to enhance durability and performance in high-demand applications.

One of the most compelling aspects of 2-(2-Isocyanatoethyl)-1,3-dimethoxybenzene is its role in the development of polyurethane-based materials. Polyurethanes are widely used in industries such as automotive, construction, and electronics, where flexibility, strength, and resistance to environmental factors are critical. The incorporation of this compound into polyurethane formulations can improve thermal stability and mechanical properties, addressing common challenges faced by manufacturers. As sustainability becomes a global priority, the demand for eco-friendly and high-performance materials has surged, positioning 2-(2-Isocyanatoethyl)-1,3-dimethoxybenzene as a key player in green chemistry initiatives.

In addition to its industrial applications, 2-(2-Isocyanatoethyl)-1,3-dimethoxybenzene is also a subject of academic research. Scientists are investigating its potential in click chemistry and cross-linking reactions, which are pivotal for creating novel polymers and composites. The compound's reactivity with amines and alcohols opens doors to innovative material designs, such as self-healing coatings and responsive hydrogels. These advancements align with the growing interest in smart materials that adapt to external stimuli, a trend driven by the rise of wearable technology and biomedical engineering.

The synthesis and handling of 2-(2-Isocyanatoethyl)-1,3-dimethoxybenzene require precise conditions to ensure optimal yield and purity. Modern analytical techniques, including NMR spectroscopy and mass spectrometry, are employed to characterize its structure and confirm its quality. As regulatory standards for chemical safety and environmental impact tighten, manufacturers are adopting greener synthesis routes, such as catalytic processes and solvent-free reactions. This shift not only reduces waste but also aligns with the principles of circular economy, a concept gaining traction among policymakers and businesses alike.

From a commercial perspective, the market for 2-(2-Isocyanatoethyl)-1,3-dimethoxybenzene is expanding, driven by its diverse applications and the push for innovation. Companies specializing in specialty chemicals are investing in R&D to explore new formulations and derivatives. Meanwhile, end-users are increasingly seeking materials that offer both performance and sustainability, creating opportunities for this compound to shine. As the chemical industry evolves, 2-(2-Isocyanatoethyl)-1,3-dimethoxybenzene is poised to play a pivotal role in shaping the future of advanced materials.

In conclusion, 2-(2-Isocyanatoethyl)-1,3-dimethoxybenzene (CAS No. 2649080-33-9) represents a fascinating intersection of chemistry, innovation, and sustainability. Its unique properties and broad applicability make it a valuable asset for researchers and industries alike. Whether in the development of next-generation polymers or the pursuit of greener chemical processes, this compound continues to inspire breakthroughs and redefine possibilities in material science.